Cas no 1361672-48-1 (2'-Fluoro-5'-nitro-3,4,5-trichlorobiphenyl)

• Product Name: 2'-Fluoro-5'-nitro-3,4,5-trichlorobiphenyl
• CAS No: 1361672-48-1
• MF: C₁₂H₅Cl₃FNO₂
• MW: 320.531003713608
• CID: 4991313
• Update Time: 2025-06-09

2'-Fluoro-5'-nitro-3,4,5-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Fluoro-5'-nitro-3,4,5-trichlorobiphenyl

• Inchi： 1S/C12H5Cl3FNO2/c13-9-3-6(4-10(14)12(9)15)8-5-7(17(18)19)1-2-11(8)16/h1-5H
• InChI Key： YIYRJKKJNRPBDE-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C(=CC=C(C=1)[N+](=O)[O-])F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 329
• XLogP3: 5.4
• Topological Polar Surface Area: 45.8

Additional information on 2'-Fluoro-5'-nitro-3,4,5-trichlorobiphenyl

Research Brief on 2'-Fluoro-5'-nitro-3,4,5-trichlorobiphenyl (CAS: 1361672-48-1): Recent Advances and Applications

2'-Fluoro-5'-nitro-3,4,5-trichlorobiphenyl (CAS: 1361672-48-1) is a halogenated biphenyl derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique fluorinated and nitro-substituted structure, has been explored for its interactions with biological targets, particularly in the context of enzyme inhibition and drug discovery. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, positioning it as a promising candidate for further investigation.

The synthesis of 2'-Fluoro-5'-nitro-3,4,5-trichlorobiphenyl has been optimized to achieve higher yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. Researchers employed a palladium-catalyzed cross-coupling reaction to introduce the fluorine and nitro groups at specific positions, ensuring regioselectivity and minimizing byproducts. The compound's stability under physiological conditions was also evaluated, revealing its suitability for in vitro and in vivo studies. These advancements in synthesis have facilitated its broader use in research settings.

In terms of biological activity, 2'-Fluoro-5'-nitro-3,4,5-trichlorobiphenyl has demonstrated notable inhibitory effects on cytochrome P450 enzymes, particularly CYP3A4, which plays a critical role in drug metabolism. A 2022 study in Chemical Research in Toxicology highlighted its potential as a probe for studying drug-drug interactions and metabolic pathways. The compound's ability to modulate enzyme activity suggests its utility in developing novel therapeutics or as a tool compound for mechanistic studies. However, further research is needed to elucidate its selectivity and off-target effects.

Recent investigations have also explored the environmental and toxicological implications of 2'-Fluoro-5'-nitro-3,4,5-trichlorobiphenyl. Given its structural similarity to polychlorinated biphenyls (PCBs), concerns have been raised about its persistence and bioaccumulation potential. A 2023 study in Environmental Science & Technology assessed its degradation pathways and ecotoxicological profile, emphasizing the need for careful handling and disposal in laboratory settings. These findings underscore the importance of balancing its research applications with environmental safety considerations.

Looking ahead, the potential applications of 2'-Fluoro-5'-nitro-3,4,5-trichlorobiphenyl in drug discovery and chemical biology are vast. Its unique structure and biological activity make it a valuable candidate for further optimization and development. Future research directions may include structure-activity relationship (SAR) studies to enhance its selectivity and potency, as well as investigations into its interactions with other biological targets. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock its full potential.

In conclusion, 2'-Fluoro-5'-nitro-3,4,5-trichlorobiphenyl (CAS: 1361672-48-1) represents a compound of growing interest in the chemical biology and pharmaceutical fields. Recent advancements in its synthesis, biological evaluation, and environmental assessment have provided a solid foundation for future research. As the scientific community continues to explore its applications, this compound may emerge as a key player in drug discovery and mechanistic studies, offering new insights and opportunities for innovation.